Cas no 110525-56-9 (4-(1H-Pyrazol-1-yl)butanoic acid)

4-(1H-Pyrazol-1-yl)butanoic acid is a versatile heterocyclic carboxylic acid featuring a pyrazole moiety linked to a butanoic acid chain. This compound is valued for its dual functional groups, enabling applications in organic synthesis, pharmaceutical intermediates, and coordination chemistry. The pyrazole ring offers nitrogen-based coordination sites, while the carboxylic acid group facilitates further derivatization or metal complexation. Its structural flexibility makes it useful in designing bioactive molecules, ligands, and polymers. The compound exhibits good stability under standard conditions, ensuring reliable handling and storage. Its well-defined reactivity profile allows for selective modifications, making it a practical building block in medicinal chemistry and materials science research.

4-(1H-Pyrazol-1-yl)butanoic acid structure

110525-56-9 structure

Product Name:4-(1H-Pyrazol-1-yl)butanoic acid

CAS No:110525-56-9

MF:C₇H₁₀N₂O₂

MW:154.166501522064

MDL:MFCD01693645

CID:187747

PubChem ID:3066548

Update Time:2025-06-07

4-(1H-Pyrazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

- 4-(1H-Pyrazol-1-yl)butanoic acid
- 1H-Pyrazole-1-butanoic acid
- 4-PYRAZOL-1-YL-BUTYRIC ACID
- 4-pyrazolylbutanoic acid
- AC1MIC10
- AC1Q75HH
- ACMC-20e8p8
- Pyrazole-1-butyric acid
- SureCN3489062
- 4-pyrazol-1-ylbutanoic acid
- 4-(1-pyrazolyl)butanoic acid
- 4-(1H-pyrazol-1-yl)butanoic acid(SALTDATA: FREE)
- F2130-0208
- 110525-56-9
- VS-04033
- MFCD01693645
- FT-0717297
- Z285049638
- DTXSID00149281
- AKOS000161645
- CS-0216542
- SCHEMBL3489062
- EN300-50351
- 4-(1H-pyrazol-1-yl)butanoicacid
- DA-15542
- STL146715
- ALBB-016367
- BBL013882
- SY173996
- 4-(pyrazol-1-yl)butanoic acid
- G31316
- 1H-Pyrazole-1-butanoicacid
- MDL： MFCD01693645
- Inchi： 1S/C7H10N2O2/c10-7(11)3-1-5-9-6-2-4-8-9/h2,4,6H,1,3,5H2,(H,10,11)
- InChI Key： PQTCGHYOOHMITR-UHFFFAOYSA-N
- SMILES： OC(CCCN1C=CC=N1)=O

Computed Properties

Exact Mass: 154.0743
Monoisotopic Mass: 154.074
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 55.1Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Melting Point: 74-76 °C
Boiling Point: 335.7±25.0 °C at 760 mmHg
Flash Point: 156.8±23.2 °C
Refractive Index: 1.56
PSA: 55.12
LogP: 0.74790
Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-(1H-Pyrazol-1-yl)butanoic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-(1H-Pyrazol-1-yl)butanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM275838-5g	4-(1H-Pyrazol-1-yl)butanoic acid	110525-56-9	95%	5g	$668	2021-08-18
TRC	B529910-50mg	4-(1H-Pyrazol-1-yl)butanoic Acid	110525-56-9		50mg	$ 50.00	2022-06-07
TRC	B529910-100mg	4-(1H-Pyrazol-1-yl)butanoic Acid	110525-56-9		100mg	$ 65.00	2022-06-07
TRC	B529910-500mg	4-(1H-Pyrazol-1-yl)butanoic Acid	110525-56-9		500mg	$ 135.00	2022-06-07
Chemenu	CM275838-5g	4-(1H-Pyrazol-1-yl)butanoic acid	110525-56-9	95%	5g	$761	2023-02-03
abcr	AB294445-1 g	4-(1H-Pyrazol-1-yl)butanoic acid; 95%	110525-56-9		1g	€95.50	2022-03-03
Enamine	EN300-50351-0.05g	4-(1H-pyrazol-1-yl)butanoic acid	110525-56-9	95.0%	0.05g	$19.0	2025-03-15
Enamine	EN300-50351-0.1g	4-(1H-pyrazol-1-yl)butanoic acid	110525-56-9	95.0%	0.1g	$20.0	2025-03-15
Enamine	EN300-50351-0.25g	4-(1H-pyrazol-1-yl)butanoic acid	110525-56-9	95.0%	0.25g	$28.0	2025-03-15
Enamine	EN300-50351-0.5g	4-(1H-pyrazol-1-yl)butanoic acid	110525-56-9	95.0%	0.5g	$44.0	2025-03-15